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Compound of Interest

Compound Name: 5,8-Quinolinedione

Cat. No.: B078156 Get Quote

For Immediate Reference: Essential Safety and Logistical Information for Researchers,

Scientists, and Drug Development Professionals

The following guide provides critical operational and disposal protocols for the handling of 5,8-
Quinolinedione. This document is intended to be a primary resource for laboratory safety and

chemical management, offering procedural, step-by-step guidance to ensure the well-being of

personnel and the integrity of research.

Personal Protective Equipment (PPE)
When handling 5,8-Quinolinedione, a comprehensive personal protective equipment strategy

is mandatory to minimize exposure and ensure safety. The following table summarizes the

required PPE.
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Body Part Required PPE
Specifications and Best
Practices

Hands
Double-gloving with chemical-

resistant gloves

Wear two pairs of nitrile

gloves. Inspect for tears or

degradation before and during

use. Change outer gloves

every 30-60 minutes or

immediately upon

contamination.

Eyes/Face
Chemical safety goggles and a

face shield

Goggles must provide a

complete seal around the

eyes. A face shield should be

worn in conjunction with

goggles, especially when there

is a risk of splashes or aerosol

generation.[1]

Body
Chemical-resistant lab coat or

gown

A long-sleeved, cuffed lab coat

or gown made of a low-

permeability fabric is required.

Ensure the garment is fully

fastened.

Respiratory NIOSH-approved respirator

A minimum of a NIOSH-

approved N95 respirator is

recommended for handling the

solid compound. For

procedures that may generate

aerosols or when working with

solutions, a full-face respirator

with appropriate cartridges

should be used.[2]

Feet
Closed-toe, chemical-resistant

shoes

Footwear should be non-

porous and provide full

coverage of the feet.
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Quantitative Data Summary
While a comprehensive Safety Data Sheet (SDS) for 5,8-Quinolinedione is not readily

available, the following table provides data for closely related and derivative compounds to

offer an indication of its potential hazards. It is crucial to handle 5,8-Quinolinedione with the

assumption of high toxicity.

Property 8-Hydroxyquinoline
5-Chloro-8-
hydroxyquinoline

6-
(Phenylamino)-5,8-
Quinolinedione

CAS Number 148-24-3 130-16-5 91300-60-6

Molecular Formula C₉H₇NO C₉H₆ClNO C₁₅H₁₀N₂O₂

Molecular Weight 145.16 g/mol 179.61 g/mol 250.25 g/mol

Appearance Crystalline solid
Light-yellow to brown

crystalline powder
Data not available

Melting Point 73-75 °C 127-130 °C Data not available

Boiling Point 267 °C Data not available Data not available

Toxicity Toxic if swallowed[3]

Causes skin and

serious eye

irritation[1]

Data not available

Experimental Protocols: Safe Handling and Spill
Response
Adherence to standardized operating procedures is critical for the safe handling of 5,8-
Quinolinedione.

General Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Verify that a

chemical fume hood is operational and that an emergency eyewash station and safety

shower are accessible.
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Weighing and Transfer: Conduct all weighing and transfer of the solid compound within a

chemical fume hood to minimize inhalation exposure. Use a spatula for transfers and avoid

creating dust.

Solution Preparation: When preparing solutions, add the solid 5,8-Quinolinedione to the

solvent slowly while stirring. This should be performed in a chemical fume hood.

Post-Handling: After handling, thoroughly wash hands and any potentially exposed skin with

soap and water. Decontaminate all work surfaces.

Spill Response Protocol:

In the event of a spill, immediate and decisive action is required to contain the hazard and

mitigate exposure.

Evacuate: Immediately evacuate the affected area.

Alert: Notify laboratory personnel and the institutional safety officer.

Isolate: Restrict access to the spill area.

Ventilate: Ensure the area is well-ventilated, preferably under a chemical fume hood.

Cleanup (for trained personnel only):

Don the appropriate PPE, including a respirator.

For solid spills, gently cover the spill with an absorbent material to prevent dust from

becoming airborne. Carefully sweep the material into a designated hazardous waste

container.

For liquid spills, absorb the spill with a chemical absorbent pad or inert material (e.g.,

vermiculite, sand).

Place all contaminated materials into a sealed, labeled hazardous waste container.

Decontaminate: Clean the spill area with a suitable decontaminating solution, followed by a

thorough wash with soap and water.
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Operational and Disposal Plans
Proper disposal of 5,8-Quinolinedione and associated waste is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: Collect all solid 5,8-Quinolinedione waste, including contaminated

consumables (e.g., weighing paper, pipette tips), in a designated, leak-proof, and clearly

labeled hazardous waste container.

Liquid Waste: Aqueous and organic solutions containing 5,8-Quinolinedione must be

collected in separate, clearly labeled, and sealed hazardous waste containers. Do not mix

incompatible waste streams.

Sharps: Any sharps contaminated with 5,8-Quinolinedione must be disposed of in a

designated sharps container.

Container Labeling:

All waste containers must be labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "5,8-Quinolinedione"

The primary hazards (e.g., "Toxic," "Irritant")

The date of accumulation

The name and contact information of the responsible researcher or lab supervisor

Storage and Disposal:

Store hazardous waste containers in a designated, well-ventilated, and secure secondary

containment area, away from general laboratory traffic.
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Arrange for the disposal of hazardous waste through your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal contractor. Never dispose of

5,8-Quinolinedione down the drain or in the regular trash.

Visual Workflow for Spill Response
The following diagram illustrates the logical workflow for responding to a 5,8-Quinolinedione
spill.
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Immediate Actions

Cleanup (Trained Personnel Only)

Final Steps

Evacuate Area

Alert Personnel & Safety Officer

Isolate Spill Area

Don Appropriate PPE

Contain Solid Spill
(Cover with absorbent)

Solid Spill

Contain Liquid Spill
(Use absorbent pads)

Liquid Spill

Collect Waste in
Hazardous Waste Container

Decontaminate Spill Area

Arrange for Waste Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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